Cas no 106348-56-5 (Benzoic acid, 2-[(5-chloro-2-methylphenyl)thio]-4-nitro-)

• Product Name: Benzoic acid, 2-[(5-chloro-2-methylphenyl)thio]-4-nitro-
• CAS No: 106348-56-5
• MF: C₁₄H₁₀ClNO₄S
• MW: 323.751501560211
• CID: 1175730
• PubChem ID: 71334286
• Update Time: 2025-04-20

Benzoic acid, 2-[(5-chloro-2-methylphenyl)thio]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(5-chloro-2-methylphenyl)thio]-4-nitro-
• 2-(5-chloro-2-methylphenyl)sulfanyl-4-nitrobenzoic acid
• 106348-56-5
• 2-(2-methyl-5-chlorophenylmercapto)-4-nitrobenzoic acid
• 2-[(5-Chloro-2-methylphenyl)sulfanyl]-4-nitrobenzoic acid
• DTXSID70762426

• Inchi： 1S/C14H10ClNO4S/c1-8-2-3-9(15)6-12(8)21-13-7-10(16(19)20)4-5-11(13)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： CIDBTRAEKQIBNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)SC1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 323.002
• Monoisotopic Mass: 323.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 80.44